Cas no 146656-95-3 (methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• CAS No: 146656-95-3
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 101080
• PubChem ID: 45089968
• Update Time: 2025-05-25

methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 2,3-dihydro-3-oxo-, methyl ester
• 1H-Pyrazole-4-carboxylicacid,2,3-dihydro-3-oxo-,methylester(9CI)
• CS-0224934
• EN300-121869
• AKOS026674149
• SCHEMBL14438179
• METHYL 3-OXO-1,2-DIHYDROPYRAZOLE-4-CARBOXYLATE
• AC-23597
• Methyl3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• 146656-95-3
• AKOS025401621
• Z1216851836

• Inchi： 1S/C5H6N2O3/c1-10-5(9)3-2-6-7-4(3)8/h2H,1H3,(H2,6,7,8)
• InChI Key： GAWWMETUNCXVML-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNNC1=O)=O

Computed Properties

• Exact Mass: 142.038
• Monoisotopic Mass: 142.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: -0.2

methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate

Methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS No. 146656-95-3): A Comprehensive Overview

Methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS No. 146656-95-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its pyrazole core and carboxylate functionality, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules.

The< strong>pyrazole scaffold is a heterocyclic aromatic ring system that is widely prevalent in numerous bioactive natural products and synthetic drugs. Its structural motif is known for its ability to interact with biological targets, making it a valuable building block in medicinal chemistry. The presence of a carbonyl group at the 3-position and a carboxylate ester at the 4-position in methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate introduces additional reactivity, enabling diverse chemical transformations that can be exploited for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole-based compounds due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The< strong>carboxylate ester moiety in this compound not only enhances its solubility in polar solvents but also provides a site for further functionalization through ester hydrolysis or transesterification reactions. Such modifications are crucial for tailoring the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates.

One of the most compelling aspects of methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to construct pyrazole-based peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks such as degradation and immunogenicity. These peptidomimetics have shown promise in targeting various diseases, including cancer and neurodegenerative disorders.

The< strong>pharmaceutical industry has been particularly interested in exploring the potential of this compound due to its structural flexibility and ease of modification. Researchers have leveraged its core structure to develop inhibitors targeting enzymes involved in critical biological pathways. For example, derivatives of methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate have been investigated as potential kinase inhibitors, which play a pivotal role in regulating cell growth and differentiation.

Moreover, the< strong>synthetic accessibility of this compound makes it an attractive choice for academic and industrial research laboratories. Its preparation typically involves straightforward multi-step organic synthesis starting from commercially available precursors. This accessibility allows for rapid screening and optimization of derivatives, facilitating the discovery of lead compounds with enhanced therapeutic efficacy.

The< strong>biochemical properties of methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate have been extensively studied to understand its interaction with biological targets. Computational modeling techniques have been employed to predict how this compound might bind to enzymes and receptors, providing insights into its mechanism of action. These studies have revealed that subtle modifications to its structure can significantly alter its binding affinity and selectivity, which are critical factors in drug design.

In clinical settings, compounds derived from this scaffold have shown promise in preclinical trials for various therapeutic indications. For instance, some derivatives have demonstrated anti-proliferative effects against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth. Additionally, there is growing evidence suggesting that pyrazole-based molecules may have neuroprotective properties, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The< strong>chemical diversity offered by methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate has also been exploited in the development of novel agrochemicals. Pyrazole derivatives are known for their efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. By incorporating this compound into agrochemical formulations, researchers aim to develop more effective and environmentally sustainable crop protection agents.

The< strong>sustainable chemistry aspect is another area where methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate plays a significant role. Efforts are underway to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that future production methods are both efficient and environmentally friendly.

In conclusion, methyl 3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate (CAS No. 146656-95-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound and its derivatives, it is poised to remain a cornerstone of innovation in chemical biology and drug discovery.